Ethyl 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate

• IUPAC Name: ethyl 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C13H13NO3S/c1-3-17-13(15)12-14-11(8-18-12)9-4-6-10(16-2)7-5-9/h4-8H,3H2,1-2H3
• InChI Key: XOHMQJLCGMBICX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=CS1)C2=CC=C(C=C2)OC
• Molecular Formula: C13H13NO3S
• DSSTOX Substance ID: DTXSID00647090
• Molecular Weight: 263.31 g/mol
• CAS No.: 886366-42-3

Description

Ethyl 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate is a useful research compound. Its molecular formula is C13H13NO3S and its molecular weight is 263.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Properties

Ethyl 4-(4-methoxyphenyl)-1,3-thiazole-2-carboxylate derivatives have been synthesized and evaluated for their antimicrobial and antioxidant activities. Compounds in this category have shown excellent antibacterial and antifungal properties, along with profound antioxidant potential. This suggests their potential use in pharmaceutical applications targeting microbial infections and oxidative stress-related conditions (Raghavendra et al., 2016).

Anti-proliferative Effects

These compounds have also been investigated for their anti-proliferative effects, particularly against cancer cells. Research on thiazole compounds synthesized from this compound derivatives has shown promising activity against breast cancer cells, indicating potential applications in cancer therapy (Sonar et al., 2020).

Molecular Synthesis and Characterization

Various studies have focused on the synthesis and structural characterization of derivatives of this compound. These studies provide a foundation for understanding the chemical properties and potential applications of these compounds in different scientific fields, ranging from material science to medicinal chemistry (Mohamed, 2014; Mohamed, 2021).

Antiviral Potential

Recent studies have also included the synthesis of derivatives with potential antiviral applications. The synthesized compounds have been evaluated through docking studies for their potential in inhibiting SARS-CoV-2 (COVID-19), highlighting their relevance in the ongoing search for effective antiviral drugs (Haroon et al., 2021).

Mechanism of Action

Target of Action

Similar compounds such as benzothiazoles bearing 1,3,4-thiadiazole have been reported to target vegfr-2 and braf kinases . These kinases play crucial roles in cell signaling pathways, particularly those involved in cell growth and proliferation.

Mode of Action

Compounds with similar structures, such as benzothiazoles, have been reported to inhibit the activity of their target enzymes, thereby disrupting the associated biochemical pathways .

Biochemical Pathways

Similar compounds such as benzothiazoles have been reported to affect pathways associated with their target enzymes, such as the vegfr-2 and braf kinase pathways . These pathways are involved in cell growth and proliferation, and their disruption can lead to antiproliferative effects.

Result of Action

Similar compounds such as benzothiazoles have been reported to exhibit antiproliferative effects, likely due to their inhibition of key enzymes involved in cell growth and proliferation .

Biochemical Analysis

Cellular Effects

Related compounds have shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

Future studies should investigate any threshold effects, as well as any toxic or adverse effects at high doses .

Transport and Distribution

Future studies should investigate any transporters or binding proteins it interacts with, as well as any effects on its localization or accumulation .